BENGHE Foundational & Exploratory

Check Availability & Pricing

Uvarigranol C: An Enigmatic Polyoxygenated
Cyclohexene Awaiting Therapeutic Target
Elucidation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B168965

For Immediate Release

Shanghai, China — November 18, 2025 — Uvarigranol C, a polyoxygenated cyclohexene first
isolated from the stems of the plant Uvaria boniana, remains a molecule of scientific interest
with yet-to-be-determined therapeutic potential. Despite its classification within a family of
natural products known for a variety of biological activities, specific therapeutic targets and
mechanisms of action for Uvarigranol C have not been elucidated in publicly available
scientific literature.

Uvarigranol C is identified by its CAS Number 172104-04-0. Its chemical structure as a
polyoxygenated cyclohexene places it in a class of compounds that have garnered attention for
their potential pharmacological effects. Research on analogous compounds from the Uvaria
genus and other polyoxygenated cyclohexenes has revealed a spectrum of bioactivities,
including anti-inflammatory, cytotoxic, antitubercular, and antimalarial properties. For instance,
related compounds have been observed to modulate inflammatory pathways, such as the NF-
KB signaling cascade, and inhibit the production of inflammatory mediators like nitric oxide.
Furthermore, some polyoxygenated cyclohexenes have been investigated for their potential in
managing metabolic disorders through the inhibition of enzymes like a-glucosidase and
dipeptidyl peptidase IV.

However, it is crucial to emphasize that these activities are characteristic of the broader
chemical class and have not been specifically demonstrated for Uvarigranol C in peer-
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reviewed research. Preliminary information from commercial suppliers suggests potential anti-
inflammatory or anticancer applications, but these claims are not substantiated by published
experimental data.

The original scientific article detailing the isolation of Uvarigranol C, "Study on the
polyoxygenated cyclohexenes from Uvaria boniana" published in Yao Xue Xue Bao in 1998,
focuses on the chemical characterization of the compound and does not appear to contain data
on its biological activity. Subsequent comprehensive searches of scientific databases have not
yielded any studies detailing the therapeutic targets, mechanism of action, or providing
guantitative data or experimental protocols related to Uvarigranol C.

Therefore, for researchers, scientists, and drug development professionals, Uvarigranol C
represents an unexplored opportunity. The compound's structural similarity to other bioactive
molecules suggests that it may possess valuable therapeutic properties. Future research
endeavors should focus on in-vitro and in-vivo studies to screen for its biological activities and
to identify its molecular targets. Such investigations would be the foundational step in
potentially developing Uvarigranol C into a novel therapeutic agent.

As of this date, the lack of specific biological data precludes the creation of a detailed technical
guide with quantitative data, experimental protocols, and signaling pathway diagrams as
requested. The scientific community awaits further research to unlock the potential therapeutic
applications of this intriguing natural product.
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Available at: [https://www.benchchem.com/product/b168965#potential-therapeutic-targets-of-
uvarigranol-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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